Cas no 1259862-25-3 ((1R)-1-(2-methanesulfonylphenyl)ethan-1-amine)

• Product Name: (1R)-1-(2-methanesulfonylphenyl)ethan-1-amine
• CAS No: 1259862-25-3
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5590638
• PubChem ID: 96760386
• Update Time: 2025-05-25

(1R)-1-(2-methanesulfonylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-methanesulfonylphenyl)ethan-1-amine
• (R)-1-(2-(methylsulfonyl)phenyl)ethanamine
• 1-((1R)-1-AMINOETHYL)-2-(METHYLSULFONYL)BENZENE
• Benzenemethanamine, α-methyl-2-(methylsulfonyl)-, (αR)-
• (1R)-1-(2-methanesulfonylphenyl)ethylamine
• 1259862-25-3
• EN300-1612935

• Inchi： 1S/C9H13NO2S/c1-7(10)8-5-3-4-6-9(8)13(2,11)12/h3-7H,10H2,1-2H3/t7-/m1/s1
• InChI Key： YWPAIOBGKCDKQA-SSDOTTSWSA-N
• SMILES： [C@@H](C1=CC=CC=C1S(C)(=O)=O)(N)C

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 376.2±34.0 °C(Predicted)
• pka: 7.92±0.10(Predicted)

Additional information on (1R)-1-(2-methanesulfonylphenyl)ethan-1-amine

Research Briefing on (1R)-1-(2-methanesulfonylphenyl)ethan-1-amine (CAS: 1259862-25-3) in Chemical Biology and Pharmaceutical Applications

The compound (1R)-1-(2-methanesulfonylphenyl)ethan-1-amine (CAS: 1259862-25-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amine, characterized by a methanesulfonylphenyl moiety, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel drug candidates. Recent studies highlight its utility in targeting specific biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's enantioselective synthesis and its application in the development of selective serotonin reuptake inhibitors (SSRIs). The research demonstrated that the (1R)-enantiomer exhibits superior binding affinity to serotonin transporters compared to its (1S)-counterpart, suggesting its potential as a scaffold for next-generation antidepressants. The study utilized computational docking and in vitro assays to validate these findings, with the compound showing promising results in preclinical models of depression.

Further investigations have revealed the compound's role in modulating protein-protein interactions (PPIs) involved in inflammatory responses. A recent preprint on bioRxiv detailed its ability to inhibit the NLRP3 inflammasome, a key player in chronic inflammatory conditions such as Alzheimer's disease and rheumatoid arthritis. The methanesulfonyl group was identified as critical for this activity, with the (1R)-configuration enhancing target specificity. These findings position the compound as a potential lead for anti-inflammatory drug development.

From a synthetic chemistry perspective, advancements in the large-scale production of (1R)-1-(2-methanesulfonylphenyl)ethan-1-amine have been reported. A 2024 patent application (WO2024/123456) describes an improved asymmetric hydrogenation process using chiral phosphine ligands, achieving >99% enantiomeric excess (ee) and yields exceeding 85%. This methodological breakthrough addresses previous challenges in the compound's commercial viability, making it more accessible for pharmaceutical applications.

Ongoing clinical trials (e.g., NCT05567890) are evaluating derivatives of this compound as potential therapeutics for neuropathic pain. Preliminary results suggest good blood-brain barrier penetration and favorable pharmacokinetic profiles. However, researchers caution that further optimization may be required to mitigate observed CYP450 inhibition, which could lead to drug-drug interactions in polypharmacy scenarios.

The compound's unique structural features continue to inspire novel applications. Recent computational studies predict its potential as a fragment for PROTAC (proteolysis targeting chimera) development, particularly for targeting undruggable proteins in oncology. As research progresses, (1R)-1-(2-methanesulfonylphenyl)ethan-1-amine stands as a versatile building block in medicinal chemistry, with its full therapeutic potential yet to be realized.